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Compound of Interest

Compound Name: Atomoxetine

Cat. No.: B1665822 Get Quote

A comprehensive PPE strategy is mandatory when working with Atomoxetine due to its

hazardous properties, including being harmful if swallowed, causing serious eye damage, and

potentially causing organ damage through prolonged exposure.[1][2][3] The following table

summarizes the recommended PPE for various laboratory operations.
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Operation Eye Protection
Hand
Protection

Respiratory
Protection

Body
Protection

Weighing and

Preparing

Solutions (in a

fume hood)

Safety glasses

with side-shields

or chemical

safety goggles.

[1][4]

Chemical-

resistant nitrile

gloves; double-

gloving is

recommended.

Not required if

handled within a

certified chemical

fume hood.

Laboratory coat.

Handling

Solutions

(outside a fume

hood)

Chemical safety

goggles or a face

shield if there is

a splash

potential.

Chemical-

resistant nitrile

gloves.

In a well-

ventilated area. If

ventilation is

inadequate or if

the occupational

exposure level

(OEL) is

anticipated to be

exceeded, a

NIOSH-approved

respirator is

required.

Laboratory coat

or other

protective

clothing.

Cleaning Spills

Chemical safety

goggles and/or

face shield.

Impermeable,

chemical-

resistant gloves.

For large spills, a

chemical

cartridge-type

respirator may

be required. For

most activities,

an N-95 or N-100

mask is

sufficient.

Impermeable

body covering or

chemical-

resistant apron.

Operational Plan: Safe Handling Procedures
Engineering controls should be the primary method for controlling workplace exposure. Always

handle Atomoxetine within a designated area, following strict protocols to prevent

contamination and accidental exposure.
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1. Engineering Controls and Preparation:

Ventilation: Always handle solid Atomoxetine and prepare solutions in a certified chemical

fume hood, ventilated enclosure, or a down-draft booth. Open handling is not recommended.

Designated Area: Establish a designated area for handling Atomoxetine to prevent cross-

contamination.

2. Handling the Compound:

Avoid Dust and Aerosols: Prevent the formation of dust and aerosols during handling.

Personal Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat,

drink, or smoke in areas where Atomoxetine is handled or stored.

Avoid Contact: Take all necessary precautions to avoid contact with eyes, skin, and clothing.

If capsules are opened or broken, avoid touching the contents and wash hands immediately

if contact occurs.

3. Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.

Security: Store in a locked cabinet or area to restrict access.

4. Spill Management:

Evacuate: In the event of a large spill, evacuate the area immediately and contact your

institution's Environmental Health and Safety (EHS) department.

Containment: Prevent the spill from entering drains or water courses.

Small Spills (Solid): Do not sweep. Gently cover the spill with an inert absorbent material like

vermiculite or sand. If a vacuum is available, use one with an appropriate dust collection

filter. If not, lightly mist the material with water to prevent dust from becoming airborne and

then clean with a mop or wet wipe.
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Cleanup: Collect all contaminated materials into a sealed, clearly labeled container for

hazardous waste disposal.

Disposal Plan
All waste containing Atomoxetine must be treated as hazardous waste and disposed of

according to all applicable local, regional, and national regulations.

1. Waste Collection:

Collect all solid and liquid waste, including contaminated PPE and cleaning materials, in

compatible, sealed containers.

Clearly label the containers as "Hazardous Waste" and include the chemical name

"Atomoxetine."

2. Disposal Procedure:

Do Not Discard in General Trash or Drains: Avoid discharging any Atomoxetine waste into

drains, water courses, or onto the ground.

Professional Disposal: Arrange for disposal through a licensed hazardous waste disposal

company or your institution's EHS department.

Household Medication Disposal: For unused prescription medication outside of a lab setting,

the FDA recommends using drug take-back programs. If unavailable, the medication can be

mixed with an undesirable substance (like dirt or cat litter), sealed in a container, and placed

in the household trash.

Experimental Protocols
The information presented here is derived from Safety Data Sheets (SDS) and general

laboratory safety guidelines. These sources provide procedures for safe handling and risk

mitigation but do not contain specific, detailed methodologies for research experiments

involving Atomoxetine. Researchers must develop their own experimental protocols

incorporating these mandatory safety measures.
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Visual Workflow for Handling Atomoxetine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1665822#personal-protective-equipment-for-
handling-atomoxetine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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